Cas no 29466-14-6 (1H-1,2,4-Triazole,(methylphenyl)- (9CI))

• Product Name: 1H-1,2,4-Triazole,(methylphenyl)- (9CI)
• CAS No: 29466-14-6
• MF: C₉H₉N₃
• MW: 159.187861204147
• CID: 271493
• PubChem ID: 169042
• Update Time: 2025-04-19

1H-1,2,4-Triazole,(methylphenyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole,(methylphenyl)- (9CI)
• TOLYL-1H-1,2,4-TRIAZOLE
• 1-(2-methylphenyl)-1H-1,2,4-triazole
• Triazole, tolyl-
• EINECS 249-656-1
• DTXSID70183672
• 1-(2-methylphenyl)-1,2,4-triazole
• NS00020626
• 29466-14-6
• SCHEMBL2917479
• 1H-1,2,4-Triazole, (methylphenyl)- (9CI)

• Inchi： 1S/C9H9N3/c1-8-4-2-3-5-9(8)12-7-10-6-11-12/h2-7H,1H3
• InChI Key： LAGFUXOTKFAPEC-UHFFFAOYSA-N
• SMILES： N1(C=NC=N1)C1C=CC=CC=1C

Computed Properties

• Exact Mass: 159.07977
• Monoisotopic Mass: 159.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.7A^2
• XLogP3: 2

Experimental Properties

• Density: 1.13
• Boiling Point: 309.4°C at 760 mmHg
• Flash Point: 140.9°C
• Refractive Index: 1.615
• PSA: 30.71